Cas no 17916-60-8 ((2E)-3-(4-bromophenyl)prop-2-enoic acid)

(2E)-3-(4-bromophenyl)prop-2-enoic acid structure
17916-60-8 structure
Product Name:(2E)-3-(4-bromophenyl)prop-2-enoic acid
CAS No:17916-60-8
MF:C9H7BrO2
MW:227.054682016373
MDL:MFCD00004394
CID:1367377
PubChem ID:737158
Update Time:2025-04-20

(2E)-3-(4-bromophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-BROMOCINNAMIC ACID
    • 3-(4-BROMOPHENYL)ACRYLIC ACID
    • 4-BroMocinnaMic acid 5GR
    • RARECHEM BK HD C006
    • 4-Bromobenzeneacrylic acid
    • 4-bromocinnacid
    • 3-(4-Bromophenyl)propenoic acid
    • 4-bromo-trans-cinnamic acid
    • P-BROMOCINNAMIC ACID
    • trans-4-bromocinnamic acid
    • BROMOCINNAMIC ACID,4-
    • para-bromocinnamic acid
    • (2E)-3-(4-bromophenyl)-2-propenoic acid
    • (E)-3-(4-bromophenyl)acrylic acid
    • BROMOCINNAMIC ACID,4-(RG)
    • (E)-3-(4-bromophenyl)prop-2-enoic acid
    • (2E)-3-(4-bromophenyl)prop-2-enoic acid
    • 3-(4-BROMOPHENYL)-2-PROPENOIC ACID
    • (E)-4-bromocinnamic acid
    • EN300-248205
    • STK301576
    • W-108489
    • NS00044085
    • AB01102359-03
    • 3-(4-bromophenyl)prop-2-enoic acid
    • 4-Bromocinnamic acid, predominantly trans
    • ALBB-011724
    • F0850-6838
    • CS-W013013
    • 2-Propenoic acid, 3-(4-bromophenyl)-, (2E)-
    • 4-Bromocinnamic acid predominately trans
    • (E)-3-(4-Bromo-phenyl)-acrylic acid
    • AKOS000263376
    • p-Bromzimtsaure
    • CPDDDTNAMBSPRN-ZZXKWVIFSA-
    • MFCD00004394
    • EN300-17554
    • AC-10323
    • AKOS025149076
    • InChI=1/C9H7BrO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
    • DQZ
    • CHEMBL98045
    • AB6442
    • 17916-60-8
    • 1200-07-3
    • (E)-3-(4-bromophenyl)acrylicacid
    • 4-bromo cinnamic acid
    • Z2237493681
    • SR-01000597221
    • 3-(4-bromophenyl)prop-2-enal
    • E-3-(4-bromophenyl)propenoic acid
    • 4-Bromocinnamic acid, predominantly trans, 98%
    • NSC218449
    • 2-Propenoic acid, 3-(4-bromophenyl)-
    • NSC-218449
    • B1690
    • 2-Propenoic acid,3-(4-bromophenyl)-
    • NCGC00342454-01
    • PS-5778
    • BBL037328
    • A804410
    • SR-01000597221-1
    • SCHEMBL119183
    • MDL: MFCD00004394
    • Inchi: 1S/C9H7BrO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,(H,11,12)/b6-3+
    • InChI Key: CPDDDTNAMBSPRN-ZZXKWVIFSA-N
    • SMILES: BrC1C=CC(/C=C/C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 225.96291
  • Monoisotopic Mass: 225.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3

(2E)-3-(4-bromophenyl)prop-2-enoic acid Pricemore >>

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